64-75-5

Tetracycline hydrochloride

In Stock

• CAS RN:
• 64-75-5

• Formula:
• C₂₂H₂₄N₂O₈·HCl

• InChI:
• InChI=1S/C22H24N2O8.ClH/c1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;/h4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);1H/t9-,10-,15-,21+,22-;/m0./s1

• InChIKey:
• YCIHPQHVWDULOY-FMZCEJRJSA-N

• Broad spectrum polyketide antibiotic with clinical uses in treating bacterial infections such as Rocky Mountain spotted fever, typush fever, tick fevers, Q fever, and Brill-Zinsser disease and to treat upper respiratory infections and acne. Tetracycline passively diffuses through protein channels in the cell membrane, binding to 30S ribosomes and inhibits protein synthesis by preventing access of aminoacyl tRNA to the acceptor site on the mRNA-ribosome complex. It also binds to the bacterial 50S ribosomal subunit, altering the membrane and causing intracellular components to leak from bacterial cells.
  Broad spectrum antibiotic, displays bacteriostatic activity. Protein synthesis inhibitor, binds to the 30S ribosomal subunit. Antiapoptotic and anti-inflammatory effects. Active in vivo.
  Tetracycline is a broad-spectrum antibiotic that prevents bacterial growth by inhibiti...

Ethyl 4-(4-bromo-5-methylthiophen-2-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate

• CAS RN:
• 5664-75-5

• Formula:
• C20H24BrNO3S

• InChI:
• InChI=1S/C20H24BrNO3S/c1-6-25-19(24)16-10(2)22-13-8-20(4,5)9-14(23)17(13)18(16)15-7-12(21)11(3)26-15/h7,18,22H,6,8-9H2,1-5H3

• InChIKey:
• FXXBCVYFSRKPIL-UHFFFAOYSA-N

• Ethyl 4-(4-bromo-5-methylthiophen-2-yl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C20H24BrNO3S and its molecular weight is 438.4g/mol. The purity is usually 95%.

Benzoic acid, 2-((6-methoxy-2-naphthalenyl)carbonyl)-

• CAS RN:
• 71964-75-5

• Formula:
• C19H14O4

• InChI:
• InChI=1S/C19H14O4/c1-23-15-9-8-12-10-14(7-6-13(12)11-15)18(20)16-4-2-3-5-17(16)19(21)22/h2-11H,1H3,(H,21,22)

• InChIKey:
• MPMPJSOCGXBPOL-UHFFFAOYSA-N

• Benzoic acid, 2-((6-methoxy-2-naphthalenyl)carbonyl)-, also known as Benzoic acid, 2-((6-methoxy-2-naphthalenyl)carbonyl)-, is a useful research compound. Its molecular formula is C19H14O4 and its molecular weight is 306.3 g/mol. The purity is usually 95%.

2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2,5-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 801264-75-5

• Formula:
• C24H20N4O3S

• InChI:
• InChI=1S/C24H20N4O3S/c1-30-15-11-12-21(31-2)19(13-15)25-22(29)14-32-24-27-17-8-4-3-7-16(17)23-26-18-9-5-6-10-20(18)28(23)24/h3-13H,14H2,1-2H3,(H,25,29)

• InChIKey:
• OSFCUWKCATZCES-UHFFFAOYSA-N

• 2-(benzimidazo[1,2-c]quinazolin-6-ylthio)-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H20N4O3S and its molecular weight is 444.51. The purity is usually 95%.

[1,1-Dimethyl-2-(pentafluorophenoxy)ethyl]amine

In Stock

• CAS RN:
• 893764-75-5

• Formula:
• C10H10F5NO

• InChI:
• InChI=1S/C10H10F5NO/c1-10(2,16)3-17-9-7(14)5(12)4(11)6(13)8(9)15/h3,16H2,1-2H3

• InChIKey:
• OOGWLMYBYIPVKA-UHFFFAOYSA-N

• [1,1-Dimethyl-2-(pentafluorophenoxy)ethyl]amine is a useful research compound. Its molecular formula is C10H10F5NO and its molecular weight is 255.18 g/mol. The purity is usually 95%.

(3,4-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898764-75-5

• Formula:
• C18H15F2NO

• InChI:
• InChI=1S/C18H15F2NO/c19-16-8-7-15(11-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2

• InChIKey:
• HSNRDJCPVGIRRM-UHFFFAOYSA-N

• (3,4-Difluorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15F2NO and its molecular weight is 299.3 g/mol. The purity is usually 95%.

8-cyclopentyl-1,3-bis(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

In Stock

• CAS RN:
• 107464-75-5

• Formula:
• C16H20N4O2

• InChI:
• InChI=1S/C16H20N4O2/c1-3-9-19-14-12(15(21)20(10-4-2)16(19)22)17-13(18-14)11-7-5-6-8-11/h3-4,11H,1-2,5-10H2,(H,17,18)

• InChIKey:
• NFJWUJHASSHJIF-UHFFFAOYSA-N

• 8-cyclopentyl-1,3-bis(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C16H20N4O2 and its molecular weight is 300.36 g/mol. The purity is usually 95%.

O-((5-methylisoxazol-3-yl)methyl)hydroxylamine

In Stock

• CAS RN:
• 741664-75-5

• Formula:
• C5H8N2O2

• InChI:
• InChI=1S/C5H8N2O2/c1-4-2-5(3-8-6)7-9-4/h2H,3,6H2,1H3

• InChIKey:
• KMTWTTUPPAJQMM-UHFFFAOYSA-N

• O-((5-methylisoxazol-3-yl)methyl)hydroxylamine is a useful research compound. Its molecular formula is C5H8N2O2 and its molecular weight is 128.13 g/mol. The purity is usually 95%.

(3,5-dimethyl-4-((2-nitrophenyl)thio)-1H-pyrazol-1-yl)(1-tosylpyrrolidin-2-yl)methanone

In Stock

• CAS RN:
• 1093264-75-5

• Formula:
• C23H24N4O5S2

• InChI:
• InChI=1S/C23H24N4O5S2/c1-15-10-12-18(13-11-15)34(31,32)25-14-6-8-20(25)23(28)26-17(3)22(16(2)24-26)33-21-9-5-4-7-19(21)27(29)30/h4-5,7,9-13,20H,6,8,14H2,1-3H3

• InChIKey:
• KLSCXWKVASFPCE-UHFFFAOYSA-N

• (3,5-dimethyl-4-((2-nitrophenyl)thio)-1H-pyrazol-1-yl)(1-tosylpyrrolidin-2-yl)methanone is a useful research compound. Its molecular formula is C23H24N4O5S2 and its molecular weight is 500.59. The purity is usually 95%.

4-(2,2-Difluoroethoxy)-3-methylbenzoic acid

Usually In Stock

• CAS RN:
• 1373864-75-5

• Formula:
• C10H10F2O3

• InChI:
• InChI=1S/C10H10F2O3/c1-6-4-7(10(13)14)2-3-8(6)15-5-9(11)12/h2-4,9H,5H2,1H3,(H,13,14)

• InChIKey:
• BKQMFYNBJDZACS-UHFFFAOYSA-N

• 4-(2,2-Difluoroethoxy)-3-methylbenzoic acid is a useful research compound. Its molecular formula is C10H10F2O3 and its molecular weight is 216.18 g/mol. The purity is usually 95%.

2-(2,5-Difluorobenzoyl)-5-methylpyridine

In Stock

• CAS RN:
• 1187164-75-5

• Formula:
• C13H9F2NO

• InChI:
• InChI=1S/C13H9F2NO/c1-8-2-5-12(16-7-8)13(17)10-6-9(14)3-4-11(10)15/h2-7H,1H3

• InChIKey:
• JVIRTMPCNYTQMH-UHFFFAOYSA-N

• 2-(2,5-Difluorobenzoyl)-5-methylpyridine is a useful research compound. Its molecular formula is C13H9F2NO and its molecular weight is 233.21 g/mol. The purity is usually 95%.

tert-butyl 3-cyano-4-[2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]piperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 1394664-75-5

• Formula:
• C18H27N5O3

• InChI:
• InChI=1S/C18H27N5O3/c1-12-9-13(2)23(20-12)14(3)16(24)22-8-7-21(11-15(22)10-19)17(25)26-18(4,5)6/h9,14-15H,7-8,11H2,1-6H3

• InChIKey:
• SJLVADSIOMRNBR-UHFFFAOYSA-N

• Tert-butyl 3-cyano-4-[2-(3,5-dimethyl-1H-pyrazol-1-yl)propanoyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H27N5O3 and its molecular weight is 361.446. The purity is usually 95%.

4-Bromo-1-chloro-6-methoxyisoquinoline

In Stock

• CAS RN:
• 1409964-75-5

• Formula:
• C10H7BrClNO

• InChI:
• InChI=1S/C10H7BrClNO/c1-14-6-2-3-7-8(4-6)9(11)5-13-10(7)12/h2-5H,1H3

• InChIKey:
• LJKJHHPPTUPMKA-UHFFFAOYSA-N

• 4-Bromo-1-chloro-6-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H7BrClNO and its molecular weight is 272.52 g/mol. The purity is usually 95%.

Ethyl 4-bromo-2-cyano-3-methoxyphenylacetate

In Stock

• CAS RN:
• 1807164-75-5

• Formula:
• C12H12BrNO3

• InChI:
• InChI=1S/C12H12BrNO3/c1-3-17-11(15)6-8-4-5-10(13)12(16-2)9(8)7-14/h4-5H,3,6H2,1-2H3

• InChIKey:
• HKGLBPDEOCLDED-UHFFFAOYSA-N

• Ethyl 4-bromo-2-cyano-3-methoxyphenylacetate is a useful research compound. Its molecular formula is C12H12BrNO3 and its molecular weight is 298.13 g/mol. The purity is usually 95%.

5-fluoro-2-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one

In Stock

• CAS RN:
• 2549064-75-5

• Formula:
• C19H22FN7O

• InChI:
• InChI=1S/C19H22FN7O/c1-11(2)16-15(20)18(28)25-19(24-16)27-8-6-26(7-9-27)17-13-4-5-21-10-14(13)22-12(3)23-17/h4-5,10-11H,6-9H2,1-3H3,(H,24,25,28)

• InChIKey:
• XTIWYLJKAHZQJK-UHFFFAOYSA-N

• 5-fluoro-2-(4-{2-methylpyrido[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C19H22FN7O and its molecular weight is 383.4 g/mol. The purity is usually 95%.